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Article List
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Tectol: A Novel Entity in Chemical Biopharmaceuticals?The search for novel chemical entities (NCEs) with significant biological activity remains the cornerstone of modern drug discovery. While traditional small molecule libraries have yielded numerous therapeutics, the landscape of chemical biopharmaceuticals—compounds that bridge the gap between synthetic chemistry and biological macromolecules—is increasingly reliant on unique, naturally inspired...
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4-O-Methylhonokiol: A Novel Bioactive Compound with Potential Therapeutic Applications in Chemical BiopharmaceuticalsIn the rapidly evolving landscape of chemical biopharmaceuticals, the identification of novel bioactive compounds from natural sources continues to offer promising avenues for drug development. Among these, 4-O-Methylhonokiol, a neolignan derivative isolated from the bark of *Magnolia* species, has emerged as a molecule of significant interest. Unlike its better-known counterpart, honokiol,...
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4-O-Methylhonokiol: A Novel Bioactive Compound with Potential Therapeutic Applications in Chemical BiopharmaceuticalsIn the rapidly evolving landscape of chemical biopharmaceuticals, the identification of novel bioactive compounds from natural sources continues to offer promising avenues for drug development. Among these, 4-O-Methylhonokiol, a neolignan derivative isolated from the bark of *Magnolia* species, has emerged as a molecule of significant interest. Unlike its better-known counterpart, honokiol,...
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New Insights into 4-O-Feruloylquinate Methyl Derivatives as Potential Therapeutic Agents in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, the exploration of natural product derivatives has gained unprecedented momentum. Among these, 4-O-Feruloylquinate methyl derivatives, a class of compounds derived from chlorogenic acid metabolic pathways, are emerging as promising scaffolds for therapeutic intervention. Feruloylquinic acids are naturally occurring compounds found in plants...
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New Insights into 4-O-Feruloylquinate Methyl Derivatives as Potential Therapeutic Agents in Chemical BiopharmaceuticalsIn the evolving landscape of chemical biopharmaceuticals, the exploration of natural product derivatives has gained unprecedented momentum. Among these, 4-O-Feruloylquinate methyl derivatives, a class of compounds derived from chlorogenic acid metabolic pathways, are emerging as promising scaffolds for therapeutic intervention. Feruloylquinic acids are naturally occurring compounds found in plants...
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Purification and Characterization of Kobusine in Biopharmaceutical ApplicationsIntroduction to Kobusine and Its Biopharmaceutical Potential Kobusine is a naturally occurring C20-diterpenoid alkaloid predominantly isolated from plants of the genus Kobusia ( Aconitum subgenus) and related Ranunculaceae species. Historically, these alkaloids have been recognized for their potent neurotoxic and cardiotoxic effects. However, recent advances in purified alkaloid chemistry have...
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Purification and Characterization of Kobusine in Biopharmaceutical ApplicationsIntroduction to Kobusine and Its Biopharmaceutical Potential Kobusine is a naturally occurring C20-diterpenoid alkaloid predominantly isolated from plants of the genus Kobusia ( Aconitum subgenus) and related Ranunculaceae species. Historically, these alkaloids have been recognized for their potent neurotoxic and cardiotoxic effects. However, recent advances in purified alkaloid chemistry have...
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Gelsevirine: Unlocking its Potential in Chemical BiopharmaceuticalsGelsevirine, a monoterpenoid indole alkaloid predominantly extracted from the traditional Chinese medicinal plant Gelsemium elegans , has emerged as a compelling lead compound in the field of chemical biopharmaceuticals. For decades, its application was primarily associated with traditional remedies for pain, anxiety, and skin ulcers. However, recent advances in chemical biology, synthetic...
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Gelsevirine: Unlocking its Potential in Chemical BiopharmaceuticalsGelsevirine, a monoterpenoid indole alkaloid predominantly extracted from the traditional Chinese medicinal plant Gelsemium elegans , has emerged as a compelling lead compound in the field of chemical biopharmaceuticals. For decades, its application was primarily associated with traditional remedies for pain, anxiety, and skin ulcers. However, recent advances in chemical biology, synthetic...
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Potential Applications and Bioavailability Enhancement of Epimagnolin A in Chemical BiopharmaceuticalsEpimagnolin A, a naturally occurring furofuran lignan prominently isolated from the Magnolia genus (particularly Magnolia fargesii and Magnolia officinalis ), has recently garnered significant scientific interest in chemical biopharmaceuticals due to its potent pharmacological activities. Unlike its more well-known relatives, magnolin and epimagnolin, Epimagnolin A exhibits a unique stereochemical...
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